Cas no 1522367-81-2 (6-(Difluoromethoxy)picolinic acid)

• Product Name: 6-(Difluoromethoxy)picolinic acid
• CAS No: 1522367-81-2
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD27995886
• CID: 4551665
• PubChem ID: 86277722
• Update Time: 2025-11-06

6-(Difluoromethoxy)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)picolinic acid
• MEFRDBYTHVUINK-UHFFFAOYSA-N
• FCH2518178
• AK419299
• AX8329733
• 2-Pyridinecarboxylic acid, 6-(difluoromethoxy)-
• 6-?(Difluoromethoxy)?-2-?pyridinecarboxylic acid
• 6-(DIFLUOROMETHOXY)PYRIDINE-2-CARBOXYLIC ACID
• XKC36781
• 6-(Difluoromethoxy)picolinicacid
• EN300-5241250
• C72886
• 1522367-81-2
• DB-219670
• KS-8708
• CS-0058469
• SCHEMBL15541410
• MFCD27995886
• Z1889708486
• AKOS027390994

• MDL： MFCD27995886
• Inchi： 1S/C7H5F2NO3/c8-7(9)13-5-3-1-2-4(10-5)6(11)12/h1-3,7H,(H,11,12)
• InChI Key： MEFRDBYTHVUINK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C(=O)O)N=1)F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Monoisotopic Mass: 189.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2

Experimental Properties

• Boiling Point: 292.8±35.0°C at 760 mmHg

6-(Difluoromethoxy)picolinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-(Difluoromethoxy)picolinic acid

Market Research and Analysis Report on 6-(Difluoromethoxy)picolinic Acid (CAS No. 1522367-81-2)

The compound 6-(Difluoromethoxy)picolinic acid, identified by the CAS number 1522367-81-2, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and biochemical research. This report aims to provide a comprehensive analysis of the current market landscape, including research advancements, supply-demand dynamics, and future prospects for this compound.

Recent studies have highlighted the unique properties of 6-(Difluoromethoxy)picolinic acid, particularly its role as a precursor in the synthesis of various bioactive molecules. Its structure, featuring a picolinic acid backbone with a difluoromethoxy substituent, makes it highly versatile for use in medicinal chemistry. The compound has been utilized in the development of potential therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Market demand for 6-(Difluoromethoxy)picolinic acid is driven by its increasing adoption in academic research and preclinical studies. Key players in the chemical manufacturing sector have recognized this trend and are investing in scalable production methods to meet the growing demand. Additionally, regulatory approvals for related drug candidates are expected to further stimulate market growth.

Global supply chains for this compound are currently concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. However, rising costs of raw materials and stringent environmental regulations are posing challenges for suppliers. To mitigate these issues, companies are exploring alternative synthetic pathways and sustainable production practices.

In terms of procurement trends, pharmaceutical research institutions and biotech firms remain the primary buyers of 6-(Difluoromethoxy)picolinic acid. These entities require high-purity samples for their research activities, necessitating close collaboration between suppliers and end-users to ensure quality standards are met.

Looking ahead, the market for 6-(Difluoromethoxy)picolinic acid is projected to grow steadily over the next five years, driven by advancements in drug discovery technologies and increasing R&D investments. However, competition from alternative compounds with similar functionalities may impact its market share unless continuous innovation is maintained.

In conclusion, 6-(Difluoromethoxy)picolinic acid (CAS No. 1522367-81-2) holds promising potential in the pharmaceutical industry. Its market trajectory will depend on ongoing research efforts, supply chain resilience, and strategic partnerships between stakeholders. This report underscores the importance of staying informed about emerging trends and technological developments to capitalize on opportunities in this dynamic field.